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Cat. No.: B15558912
Get Quote
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Technical Guide: Sudan Red 7B-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye Sudan Red
7B. Due to the limited availability of specific data for the deuterated form, this guide primarily
presents information for the non-deuterated Sudan Red 7B, with the key difference for the d5
variant being its higher molecular weight. Sudan Red 7B-d5 is commonly utilized as an internal
standard in analytical methodologies for the detection of banned dyes in various matrices.

Core Physical and Chemical Properties

The physical and chemical properties of Sudan Red 7B are summarized below. The deuterated
form, Sudan Red 7B-d5, is expected to have very similar properties, with a notable increase in
molecular weight due to the presence of five deuterium atoms.

Table 1: Physical and Chemical Properties of Sudan Red 7B and Sudan Red 7B-d5
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Property Sudan Red 7B Sudan Red 7B-d5 Reference
Not specified
Appearance Dark red powder (expected to be adark  [1]

red powder)

Molecular Formula C24H21Ns C24H16DsNs [2]
Molecular Weight 379.46 g/mol 384.49 g/mol [2][3]
Melting Point 130 °C (decomposes) Not specified
Boiling Point Not available Not available

DMF: 30

mg/mLDMSO: 30
mg/mLDMSO:PBS
Solubility (pH 7.2) (1:1): 0.5 Not specified [4]
mg/mLEthanol: 1
mg/mLAcetone: 10

mg/mL
Not specified
UV/Vis Absorption 227 nm, 256 nm, 525 (expected to be very )
Maxima (Amax) nm similar to the non-

deuterated form)

Spectroscopic Data

Sudan Red 7B exhibits characteristic absorption peaks in the ultraviolet and visible regions of
the electromagnetic spectrum, which are utilized for its detection and quantification.

Table 2: Spectroscopic Properties of Sudan Red 7B

Technique Wavelength (nm) Solvent Reference

UV/Vis Spectroscopy 227, 256, 525 Not specified [4]

Experimental Protocols
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The following protocols are representative examples for the extraction and analysis of Sudan
dyes from food matrices, where Sudan Red 7B-d5 would be used as an internal standard.

Sample Preparation: Pressurized Liquid Extraction
(PLE)

This method is effective for the extraction of Sudan dyes from solid food samples like chili
powder.

e Apparatus: Pressurized Liquid Extraction System.
e Procedure:
o Mix 1 gram of the homogenized food sample with a diatomaceous earth filler.

o Spike the sample with a known concentration of Sudan Red 7B-d5 internal standard
solution.

o Pack the mixture into an extraction cell.

o Perform the extraction with acetonitrile as the solvent under the following conditions:

Temperature: 100°C

Pressure: 1500 psi

Static Time: 5 minutes

Number of Cycles: 2
o Collect the extract and evaporate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

[4]

Analytical Method: High-Performance Liquid
Chromatography with Tandem Mass Spectrometry
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(HPLC-MSIMS)

This is a highly sensitive and selective method for the quantification of Sudan dyes.

 Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer with an
electrospray ionization (ESI) source.

o Chromatographic Conditions:

Table 3: HPLC-MS/MS Parameters for Sudan Dye Analysis

Parameter Value

C18 reverse-phase column (e.g., 2.1 mm x

Column
100 mm, 1.8 pum)
Mobile Phase A Water with 0.1% formic acid
Mobile Phase B Acetonitrile with 0.1% formic acid
Start with 50% B, increase to 95% B over 10
Gradient minutes, hold for 2 minutes, then return to
initial conditions and equilibrate.
Flow Rate 0.3 mL/min
Injection Volume 5L
Column Temperature 40°C
lonization Mode Positive Electrospray lonization (ESI+)

For Sudan Red 7B: m/z 380.2 — 199.1,
Monitored Transitions (MRM) 273.1For Sudan Red 7B-d5: m/z 385.2 —

[product ions to be determined empirically]

e Quantification: The concentration of Sudan Red 7B in the sample is determined by
comparing the peak area ratio of the analyte to the internal standard (Sudan Red 7B-d5)
against a calibration curve prepared with known concentrations of the analyte and a constant
concentration of the internal standard.
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Visualizations
Experimental Workflow for Sudan Dye Analysis

The following diagram illustrates the general workflow for the analysis of Sudan dyes in food
samples using an internal standard like Sudan Red 7B-d5.

HPLC-MS/MS
Analysis

Data Processing &
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Spike with
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Click to download full resolution via product page
Caption: Experimental workflow for the analysis of Sudan dyes.

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. The physical and chemical data for Sudan Red 7B-d5 are
limited, and the information for the non-deuterated form is provided as a close approximation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hpc-standards.com [hpc-standards.com]

e 2. scbt.com [scbt.com]

e 3. Sudan Red 7B D5 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
¢ 4. caymanchem.com [caymanchem.com]

¢ To cite this document: BenchChem. [Sudan Red 7B-d5 physical characteristics].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558912/docs#sudan-red-7b-d5-physical-
characteristics]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#sudan-red-7b-d5-physical-characteristics
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body-img#sudan-red-7b-d5-physical-characteristics
https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body#sudan-red-7b-d5-physical-characteristics
https://www.benchchem.com/product/b15558912?utm_src=pdf-custom-synthesis#bc-rfq
https://www.hpc-standards.com/shop/ReferenceMaterials/Dye/SudanRed7B.htm
https://www.scbt.com/p/sudan-red-7b-6368-72-5
https://www.simsonpharma.com/product/sudan-red-7b-d5
https://www.caymanchem.com/product/33315/sudan-red-7b
https://www.benchchem.com/product/b15558912/docs#sudan-red-7b-d5-physical-characteristics
https://www.benchchem.com/product/b15558912/docs#sudan-red-7b-d5-physical-characteristics
https://www.benchchem.com/product/b15558912/docs#sudan-red-7b-d5-physical-characteristics
https://www.benchchem.com/product/b15558912/docs#sudan-red-7b-d5-physical-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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